Cas no 866872-54-0 (N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866872-54-0
• MF: C₁₈H₁₇ClN₄O₂
• MW: 356.80618262291
• CID: 5916931
• PubChem ID: 2150333
• Update Time: 2025-05-20

N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• SR-01000013570-1
• F1607-0337
• SR-01000013570
• N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyltriazole-4-carboxamide
• AKOS000651391
• 866872-54-0
• Z108565252

• Inchi： 1S/C18H17ClN4O2/c1-3-25-14-10-8-13(9-11-14)23-12(2)17(21-22-23)18(24)20-16-7-5-4-6-15(16)19/h4-11H,3H2,1-2H3,(H,20,24)
• InChI Key： NYISKBYARCAMRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(C1=C(C)N(C2C=CC(=CC=2)OCC)N=N1)=O

Computed Properties

• Exact Mass: 356.1040035g/mol
• Monoisotopic Mass: 356.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-(2-Chlorophenyl)-1-(4-Ethoxyphenyl)-5-Methyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 866872-54-0): An Overview

N-(2-Chlorophenyl)-1-(4-Ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-54-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the chlorophenyl and ethoxyphenyl substituents, contribute to its distinct chemical and biological properties.

The 1,2,3-triazole core is a versatile scaffold that has been extensively studied for its ability to form stable and bioactive molecules. The presence of the chlorophenyl and ethoxyphenyl groups in the structure of N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications. Recent research has focused on elucidating the mechanisms of action and potential uses of this compound in treating diseases such as cancer, inflammation, and neurological disorders.

In the context of cancer research, N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has shown promising antiproliferative activity against various cancer cell lines. Studies have demonstrated that this compound can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, it has been reported to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This pathway is crucial for cell growth, survival, and metabolism, and its inhibition can lead to cell cycle arrest and apoptosis in cancer cells.

Beyond its antiproliferative effects, N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue injury. Specifically, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses.

In the realm of neurological disorders, N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has exhibited neuroprotective effects in preclinical models of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). These conditions are characterized by progressive neuronal loss and cognitive decline. Studies have indicated that this compound can protect neurons from oxidative stress and mitochondrial dysfunction, which are major contributors to neuronal death in these diseases. Additionally, it has been shown to enhance neurogenesis and improve cognitive function in animal models.

The pharmacokinetic properties of N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide have also been extensively studied to optimize its therapeutic potential. Research has focused on improving its solubility, stability, and bioavailability through various formulation strategies. For example, prodrug approaches have been employed to enhance the oral bioavailability of this compound. Furthermore, efforts have been made to develop targeted drug delivery systems that can deliver the compound directly to the site of action while minimizing systemic side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects. Phase II trials are ongoing to assess its efficacy in specific disease indications such as cancer and inflammatory disorders.

In conclusion, N-(2-chlorophenyl)-1-(4-ethoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-54-0) represents a promising candidate for the development of novel therapeutics targeting a wide range of diseases. Its unique chemical structure and diverse biological activities make it an attractive molecule for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in various medical conditions.